Cas no 1799610-90-4 (5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one)

• Product Name: 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one
• CAS No: 1799610-90-4
• MF: C₆H₂I₂N₂OS
• MW: 403.966824054718
• CID: 5140322
• PubChem ID: 118157050
• Update Time: 2025-06-07

5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-diiodo-
• 5,6-diiodo-3H-thieno[2,3-d]pyrimidin-4-one
• ZRMNNJDYWUTFEN-UHFFFAOYSA-N
• 5,6-Diiodo-thieno[2,3-d]pyrimidin-4(1h)-one
• 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one
• DB-139354
• SCHEMBL16815406
• A50991
• 5,6-DIIODOTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 1799610-90-4

• Inchi： 1S/C6H2I2N2OS/c7-3-2-5(11)9-1-10-6(2)12-4(3)8/h1H,(H,9,10,11)
• InChI Key： ZRMNNJDYWUTFEN-UHFFFAOYSA-N
• SMILES： C1=NC(=O)C2C(I)=C(I)SC=2N1

Computed Properties

• Exact Mass: 403.79773g/mol
• Monoisotopic Mass: 403.79773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one

Introduction to 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one (CAS No. 1799610-90-4)

5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one, identified by its CAS number 1799610-90-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyrimidine class, a scaffold widely recognized for its pharmacological versatility and potential therapeutic applications. The presence of two iodine atoms at the 5th and 6th positions of the thieno[2,3-d]pyrimidine ring system introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of biologically active molecules.

The thieno[2,3-d]pyrimidin-4(1H)-one core structure is a fused bicyclic system consisting of a thiophene ring connected to a pyrimidine ring. This arrangement creates a rigid framework with electron-rich and electron-deficient regions, which can be exploited for interactions with biological targets. The iodine substituents not only enhance the electrophilicity of the molecule but also serve as handles for further chemical modifications, such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential anticancer, antiviral, and anti-inflammatory properties. The 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one scaffold has emerged as a promising candidate due to its ability to modulate key biological pathways involved in disease progression. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes that play a role in tumor growth and metastasis.

One of the most compelling aspects of this compound is its utility as a building block for the synthesis of more complex derivatives. Researchers have leveraged its structural features to develop libraries of analogs with tailored biological activities. The iodine atoms facilitate palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents at strategic positions within the molecule. This flexibility has enabled the exploration of novel chemical space and the identification of compounds with enhanced pharmacokinetic profiles.

The synthetic accessibility of 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one is another factor that contributes to its popularity in medicinal chemistry. Several synthetic routes have been reported, ranging from multi-step sequences involving cyclization and functional group transformations to more streamlined approaches that utilize pre-formed intermediates. These methods have been optimized to ensure high yields and purity, making the compound readily available for further derivatization and biological evaluation.

Recent advances in computational chemistry have also played a crucial role in understanding the structural and electronic properties of this compound. Molecular modeling studies have provided insights into how the iodine substituents influence the reactivity and binding affinity of 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one towards biological targets. These insights have guided the design of more potent and selective derivatives.

In clinical settings, compounds derived from the thieno[2,3-d]pyrimidine scaffold have shown promise in early-phase trials for various diseases. While 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one itself may not be directly tested in humans yet, its structural features align closely with those of molecules that have demonstrated clinical efficacy. This suggests that derivatives based on this scaffold could potentially address unmet medical needs in oncology and other therapeutic areas.

The future direction of research on this compound is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while retaining the core thieno[2,3-d]pyrimidin-4(1H)-one backbone, scientists aim to identify compounds with improved potency, selectivity, and reduced toxicity. Additionally, exploring new synthetic strategies that enhance scalability and sustainability will be essential for translating these findings into practical applications.

Collaborations between academic institutions and pharmaceutical companies are expected to drive innovation in this area. Such partnerships can combine expertise in synthetic chemistry with advanced biochemical assays to accelerate the discovery process. The development of high-throughput screening platforms capable of rapidly evaluating large libraries of derivatives will further streamline this effort.

The broader significance of 5,6-Diiodothieno[2,3-d]pyrimidin-4(1H)-one lies in its representation of how modular heterocyclic scaffolds can be designed to address complex biological challenges. As our understanding of disease mechanisms continues to evolve, compounds like this one will serve as essential tools for developing next-generation therapeutics.